Cas no 109086-17-1 (2-[3-(trifluoromethyl)phenyl]pyrrolidine)

2-[3-(Trifluoromethyl)phenyl]pyrrolidine is a fluorinated pyrrolidine derivative characterized by the presence of a trifluoromethylphenyl substituent. This compound is of interest in medicinal and synthetic chemistry due to its structural features, which combine a pyrrolidine scaffold with a lipophilic trifluoromethyl group. The trifluoromethyl moiety enhances metabolic stability and influences electronic properties, making it valuable for the development of bioactive molecules. The rigid pyrrolidine core contributes to conformational restraint, potentially improving binding affinity in target interactions. This compound serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials, particularly where fluorine incorporation is desired for tuning physicochemical properties. Its stability and functional group compatibility further support its utility in diverse synthetic applications.
2-[3-(trifluoromethyl)phenyl]pyrrolidine structure
109086-17-1 structure
Product Name:2-[3-(trifluoromethyl)phenyl]pyrrolidine
CAS No:109086-17-1
MF:C11H12F3N
MW:215.214893341064
MDL:MFCD02663523
CID:128289
PubChem ID:3464230
Update Time:2025-06-13

2-[3-(trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Trifluoromethyl)phenyl)pyrrolidine
    • 2-(3-TRIFLUOROMETHYL-PHENYL)-PYRROLIDINE
    • 2-[3-(trifluoromethyl)phenyl]pyrrolidine
    • Pyrrolidine,2-[3-(trifluoromethyl)phenyl]-
    • 2-(3-trifluoromethylphenyl)pyrrolidine
    • 2-(3-Trifluoromethyl-phenyl)pyrrolidine
    • 2-[3'-(Trifluoromethyl)phenyl]pyrrolidine
    • 2-pyrrolidine
    • AC1MR8LS
    • ACMC-20c3oj
    • AG-D-25850
    • (2R)-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE
    • SCHEMBL9583353
    • DTXSID20392717
    • FT-0702242
    • CS-0130769
    • JLVNEMRUEAMGSZ-UHFFFAOYSA-N
    • SB49916
    • AKOS000152057
    • FS-1977
    • A26419
    • AKOS016346747
    • 109086-17-1
    • Pyrrolidine, 2-[3-(trifluoromethyl)phenyl]-
    • STK893912
    • 4-(3-ACRYLOYLOXY-N-PROP-1-YLOXY)BENZOICACID
    • MFCD02663523
    • EN300-1933284
    • 2-(3-TRIFLUOROMETHYL-PHENYL)-PYRROLIDINE >98%
    • SY064141
    • DB-059809
    • MDL: MFCD02663523
    • Inchi: 1S/C11H12F3N/c12-11(13,14)9-4-1-3-8(7-9)10-5-2-6-15-10/h1,3-4,7,10,15H,2,5-6H2
    • InChI Key: JLVNEMRUEAMGSZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1CCCN1)(F)F

Computed Properties

  • Exact Mass: 215.09200
  • Monoisotopic Mass: 215.09218387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.179
  • Boiling Point: 235 ºC
  • Flash Point: 96 ºC
  • PSA: 12.03000
  • LogP: 3.45870
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-[3-(trifluoromethyl)phenyl]pyrrolidine Security Information

2-[3-(trifluoromethyl)phenyl]pyrrolidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-[3-(trifluoromethyl)phenyl]pyrrolidine

Recent Advances in the Study of 2-[3-(Trifluoromethyl)phenyl]pyrrolidine (CAS: 109086-17-1) in Chemical Biology and Pharmaceutical Research

The compound 2-[3-(trifluoromethyl)phenyl]pyrrolidine (CAS: 109086-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The trifluoromethyl group attached to the phenyl ring enhances the compound's metabolic stability and lipophilicity, making it a promising scaffold for drug development.

Recent studies have explored the synthesis and optimization of 2-[3-(trifluoromethyl)phenyl]pyrrolidine derivatives to improve their pharmacological profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrrolidine ring, such as N-alkylation or introduction of chiral centers, significantly influenced the compound's binding affinity to target proteins. The researchers utilized computational docking and molecular dynamics simulations to predict interactions with serotonin receptors, suggesting potential applications in neurological disorders.

In addition to its neurological applications, 2-[3-(trifluoromethyl)phenyl]pyrrolidine has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as confirmed by fluorescence microscopy and membrane permeability assays.

Another area of interest is the compound's potential as a modulator of enzyme activity. Research published in ACS Chemical Biology (2023) highlighted its inhibitory effects on cytochrome P450 enzymes, which are critical in drug metabolism. This finding has implications for drug-drug interactions and the development of combination therapies. The study employed kinetic assays and X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site.

Despite these promising findings, challenges remain in the clinical translation of 2-[3-(trifluoromethyl)phenyl]pyrrolidine derivatives. Issues such as bioavailability, toxicity, and selectivity need to be addressed through further preclinical studies. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these challenges. For instance, a 2024 study in the European Journal of Pharmaceutical Sciences demonstrated that nanoparticle-based delivery systems could enhance the compound's solubility and targeted delivery.

In conclusion, 2-[3-(trifluoromethyl)phenyl]pyrrolidine (CAS: 109086-17-1) represents a versatile scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential in treating neurological disorders, bacterial infections, and metabolic diseases. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic efficacy in vivo. The integration of computational and experimental approaches will be crucial in advancing this compound toward clinical development.

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